![molecular formula C15H10BrClN2O2 B3468644 3-(4-bromophenyl)-5-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazole](/img/structure/B3468644.png)
3-(4-bromophenyl)-5-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazole
Overview
Description
3-(4-bromophenyl)-5-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly referred to as BPO-27 and has been studied extensively for its unique properties and potential benefits.
Mechanism of Action
The mechanism of action of BPO-27 involves its ability to inhibit the activity of specific enzymes and proteins in the body. BPO-27 has been shown to inhibit the activity of phosphodiesterase 4 (PDE4), which is an enzyme that plays a role in inflammation and immune response. By inhibiting PDE4, BPO-27 can reduce inflammation and improve immune response.
Biochemical and Physiological Effects:
BPO-27 has been shown to have several biochemical and physiological effects in the body. Studies have shown that BPO-27 can reduce inflammation, improve cognitive function, and inhibit the growth of cancer cells. BPO-27 has also been shown to improve insulin sensitivity and reduce blood glucose levels, making it a potential treatment for diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BPO-27 in lab experiments is its ability to inhibit the activity of specific enzymes and proteins, which can provide researchers with valuable insights into the mechanisms of various diseases. However, one limitation of using BPO-27 in lab experiments is its potential toxicity, which can make it difficult to use in certain applications.
Future Directions
There are several future directions for the use of BPO-27 in scientific research. One potential direction is the development of BPO-27 as a treatment for Alzheimer's disease, as it has been shown to improve cognitive function in animal models. Another potential direction is the use of BPO-27 in the treatment of diabetes, as it has been shown to improve insulin sensitivity and reduce blood glucose levels. Additionally, further studies are needed to determine the potential toxicity of BPO-27 and its potential applications in other areas of scientific research.
Scientific Research Applications
BPO-27 has been studied extensively for its potential applications in various scientific research fields. One of the most significant applications of BPO-27 is in the field of cancer research. Studies have shown that BPO-27 has anti-cancer properties and can inhibit the growth of cancer cells. BPO-27 has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to improve cognitive function in animal models.
properties
IUPAC Name |
3-(4-bromophenyl)-5-[(4-chlorophenoxy)methyl]-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrClN2O2/c16-11-3-1-10(2-4-11)15-18-14(21-19-15)9-20-13-7-5-12(17)6-8-13/h1-8H,9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCKOQNIZVPCWSC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC(=N2)COC3=CC=C(C=C3)Cl)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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